Template-controlled synthesis of a planar [16]ane-P2CNHC2macrocycle†

Chemical Communications Pub Date: 2009-11-27 DOI: 10.1039/B920474A

Abstract

Reaction of tetraphosphine platinum(II) complexes with 2-azidoethyl isocyanide 3 in methanol leads to complexes with two trans-coordinated NH,NH-stabilized carbene ligands 6(X)2. Complexes 6(X)2 react with phenyldivinylphosphine under substitution of the remaining phosphine ligands followed by an intramolecular hydroamination reaction to produce complex 1(PF6)2 with a macrocyclic [16]ane-P2CNHC2 ligand.

Graphical abstract: Template-controlled synthesis of a planar [16]ane-P2CNHC2 macrocycle
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